Cas no 2490406-18-1 (methyl 2-{2-azabicyclo3.2.0heptan-6-yl}acetate)

• Product Name: methyl 2-{2-azabicyclo3.2.0heptan-6-yl}acetate
• CAS No: 2490406-18-1
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• MDL: MFCD32852787
• CID: 5670205
• PubChem ID: 155820890
• Update Time: 2025-10-19

methyl 2-{2-azabicyclo3.2.0heptan-6-yl}acetate Chemical and Physical Properties

Names and Identifiers

• 2490406-18-1
• EN300-27108417
• methyl 2-{2-azabicyclo[3.2.0]heptan-6-yl}acetate
• methyl 2-{2-azabicyclo3.2.0heptan-6-yl}acetate

• MDL： MFCD32852787
• Inchi： 1S/C9H15NO2/c1-12-9(11)5-6-4-8-7(6)2-3-10-8/h6-8,10H,2-5H2,1H3
• InChI Key： HGXZSOYVTQHRML-UHFFFAOYSA-N
• SMILES： O(C)C(CC1CC2C1CCN2)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl 2-{2-azabicyclo3.2.0heptan-6-yl}acetate

Introduction to Methyl 2-{2-Azabicyclo[3.2.0]heptan-6-yl}acetate (CAS No. 2490406-18-1)

Methyl 2-{2-Azabicyclo[3.2.0]heptan-6-yl}acetate, a compound with the chemical identifier CAS No. 2490406-18-1, is a molecule of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of a bicyclic azide moiety in its structure imparts unique reactivity and makes it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of methyl 2-{2-Azabicyclo[3.2.0]heptan-6-yl}acetate consists of a seven-membered azabicyclic ring fused with a cyclohexane ring, which is further functionalized with an acetic acid methyl ester group. This intricate architecture not only contributes to its distinct chemical properties but also opens up numerous possibilities for chemical modification and derivatization. The compound's ability to serve as a versatile building block in synthetic chemistry has made it a subject of extensive research in academic and industrial laboratories.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The unique structural features of methyl 2-{2-Azabicyclo[3.2.0]heptan-6-yl}acetate make it an attractive candidate for designing molecules that can interact with specific biological targets. For instance, the azabicyclic core has been shown to mimic natural product scaffolds that exhibit potent pharmacological activity.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of more complex molecules with tailored biological activities. The azide functionality, in particular, provides a handle for further chemical transformations, including cycloadditions and nucleophilic substitutions, which are widely used in medicinal chemistry to diversify molecular libraries. Researchers have leveraged these properties to develop novel analogs with improved pharmacokinetic profiles and enhanced binding affinity to biological targets.

The synthesis of methyl 2-{2-Azabicyclo[3.2.0]heptan-6-yl}acetate presents both challenges and opportunities for synthetic chemists. The construction of the bicyclic azide core requires careful selection of reaction conditions and reagents to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and biocatalytic approaches, have significantly facilitated the preparation of complex heterocyclic compounds like this one. These advancements have not only improved the efficiency of synthesis but also enabled access to previously inaccessible molecular architectures.

In the realm of drug discovery, the exploration of natural product-inspired scaffolds has led to the identification of several lead compounds with promising therapeutic potential. The structural motif found in methyl 2-{2-Azabicyclo[3.2.0]heptan-6-yl}acetate bears resemblance to several bioactive natural products, suggesting that it may exhibit similar biological functions upon further optimization. This has prompted researchers to investigate its potential as an inhibitor or modulator of key enzymes and receptors involved in disease pathways.

The pharmacological evaluation of methyl 2-{2-Azabicyclo[3.2.0]heptan-6-yl}acetate has revealed intriguing results in preclinical studies conducted by various research groups worldwide. These studies have highlighted its ability to modulate enzymatic activity and interfere with signaling pathways relevant to cancer progression and inflammation. For example, preliminary data suggest that this compound may inhibit the activity of certain kinases involved in cell proliferation and survival, making it a candidate for further development as an anticancer agent.

The development of novel drug candidates often involves iterative optimization processes aimed at improving potency, selectivity, and pharmacokinetic properties while minimizing toxicity. The unique structural features of methyl 2-{2-Azabicyclo[3.2.0]heptan-6-yl}acetate provide ample opportunities for such optimization efforts through strategic functionalization at various positions within the molecule. By employing structure-based drug design principles and high-throughput screening techniques, researchers can rapidly identify derivatives with enhanced therapeutic profiles.

The future prospects for methyl 2-{2-Azabicyclo[3.2.0]heptan-6-yl}acetate are promising, given its versatility as a synthetic intermediate and its potential as a lead compound for drug discovery programs targeting various diseases including cancer, inflammation-related disorders, and neurodegenerative conditions such as Alzheimer's disease where modulation of specific biological pathways is crucial.